Cas no 2026003-89-2 (1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol)

• Product Name: 1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol
• CAS No: 2026003-89-2
• MF: C₁₃H₂₇NO
• MW: 213.359584093094
• CID: 6165320
• PubChem ID: 165958037
• Update Time: 2025-05-20

1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol
• EN300-1178405
• 1-[(1-cyclohexylpropan-2-yl)amino]-2-methylpropan-2-ol
• 2026003-89-2

• Inchi： 1S/C13H27NO/c1-11(14-10-13(2,3)15)9-12-7-5-4-6-8-12/h11-12,14-15H,4-10H2,1-3H3
• InChI Key： WAWYZJBYHFJXAT-UHFFFAOYSA-N
• SMILES： OC(C)(C)CNC(C)CC1CCCCC1

Computed Properties

• Exact Mass: 213.209264485g/mol
• Monoisotopic Mass: 213.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol

Introduction to 1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol (CAS No. 2026003-89-2)

1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol, chemically designated as a compound with the CAS number 2026003-89-2, is a novel organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex structural framework, combines an amino group with a cyclohexyl-substituted propyl chain, making it a versatile intermediate in the development of various pharmacologically active agents.

The structural motif of 1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol is particularly intriguing due to its potential biological activity. The presence of both the amino and hydroxyl functional groups provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored properties. This flexibility has made it a valuable building block in the design of novel therapeutic agents targeting a range of diseases.

In recent years, there has been a growing interest in exploring the pharmacological potential of compounds with similar structural features. Studies have shown that molecules containing amino and hydroxyl groups often exhibit significant interactions with biological targets, making them promising candidates for drug development. The cyclohexyl substituent further enhances the compound's solubility and bioavailability, which are critical factors in drug formulation.

One of the most exciting developments in the field is the application of computational chemistry techniques to predict and optimize the biological activity of such compounds. Advanced molecular modeling methods have enabled researchers to identify key structural features that contribute to binding affinity and selectivity. This approach has been particularly effective in designing inhibitors for enzymes involved in metabolic pathways relevant to human health.

The synthesis of 1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. The use of high-purity reagents and optimized protocols ensures the highest yield and purity of the final product. Researchers have reported successful syntheses using catalytic methods that minimize waste and improve efficiency, aligning with green chemistry principles.

Recent research has also highlighted the importance of understanding the stereochemistry of such compounds. The stereochemical configuration at chiral centers can significantly influence biological activity, making it essential to synthesize enantiomerically pure forms. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve this goal, leading to more potent and selective drug candidates.

The pharmacological profile of 1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol is under active investigation in several academic and industrial laboratories. Preliminary studies suggest that this compound exhibits promising effects on various biological pathways, including modulation of enzyme activity and receptor binding. These findings have opened new avenues for therapeutic intervention in areas such as inflammation, pain management, and neurodegenerative disorders.

In conclusion, 1-(1-cyclohexylpropan-2-yl)amino-2-methylpropan-2-ol (CAS No. 2026003-89-2) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its pharmacological benefits, this compound is poised to play a crucial role in addressing some of today's most pressing medical challenges.